Cas no 139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-)
139004-51-6 structure
Product Name:Acetic acid, (2,6-dinitrophenoxy)-
CAS No:139004-51-6
MF:C8H6N2O7
MW:242.14244222641
CID:1258685
Update Time:2024-08-04
Acetic acid, (2,6-dinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (2,6-dinitrophenoxy)-
- (2,6-Dinitro-phenoxy)-acetic acid
- Acetic acid, 2-(2,6-dinitrophenoxy)-
-
- Inchi: 1S/C8H6N2O7/c11-7(12)4-17-8-5(9(13)14)2-1-3-6(8)10(15)16/h1-3H,4H2,(H,11,12)
- InChI Key: HEDPFFUEYDQJRQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)COC1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 242.01748
Experimental Properties
- Density: 1.633±0.06 g/cm3(Predicted)
- Boiling Point: 466.9±30.0 °C(Predicted)
- PSA: 132.81
- pka: 2.63±0.10(Predicted)
Acetic acid, (2,6-dinitrophenoxy)- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-) Related Products
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